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Compound of Interest

Compound Name: Acorone

Cat. No.: B159258 Get Quote

Acorone: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Acorone is a naturally occurring sesquiterpenoid found in the rhizomes of Acorus calamus L., a

plant with a long history of use in traditional medicine.[1] This technical guide provides a

detailed overview of the physical and chemical properties of acorone, methodologies for its

isolation and characterization, and a summary of its known biological activities. This document

is intended to serve as a valuable resource for researchers and professionals in the fields of

natural product chemistry, pharmacology, and drug development.

Chemical and Physical Properties
Acorone, with the CAS Registry Number 10121-28-5, is a spirocyclic sesquiterpene featuring a

unique molecular architecture.[1] Its chemical identity and key physical properties are

summarized below.

Chemical Identification
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Property Value Reference

Molecular Formula C₁₅H₂₄O₂ [1]

Molecular Weight 236.35 g/mol [1]

IUPAC Name

(1S,4R,5S,8R)-1,8-dimethyl-4-

propan-2-ylspiro[4.5]decane-

3,9-dione

[1][2]

Synonyms Isoacorone, Acoron [1]

CAS Number 10121-28-5 [1]

InChI
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9(2)14-12(16)7-11(4)15(14)6-

5-10(3)13(17)8-15/h9-

11,14H,5-8H2,1-

4H3/t10-,11+,14+,15+/m1/s1

[1][2]
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Physical Properties
Experimental data for several physical properties of acorone are not readily available in the

current literature. The following table includes calculated values, which should be considered

as estimates.
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Property Value Source

Physical State Solid [1]

Melting Point

Not experimentally determined.

Calculated: 699.26 K (426.11

°C)

[3]

Boiling Point
Not experimentally determined.

Calculated: Not available
[3]

Water Solubility
Not experimentally determined.

Calculated log10(WS) = -3.24
[3]

Octanol/Water Partition

Coefficient

Not experimentally determined.

Calculated logP = 3.243
[3]

Kovats Retention Index
1771, 1813, 1820 (Semi-

standard non-polar)
[2]

Experimental Protocols
Isolation of Acorone from Acorus calamus
The following is a general procedure for the isolation of sesquiterpenoids, including acorone,

from the rhizomes of Acorus calamus, based on methodologies reported in the literature.[4][5]

[6][7][8]

Workflow for Isolation of Acorone
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Extraction

Fractionation

Purification

Dried and Powdered
Acorus calamus Rhizomes

Maceration or Soxhlet Extraction
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Sesquiterpenoid-rich Fraction

Silica Gel Column Chromatography
(Gradient elution with n-hexane/ethyl acetate)

Fractions Containing Acorone

Preparative TLC or HPLC

Pure Acorone
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Caption: General workflow for the isolation of acorone.
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Extraction:

Air-dry the rhizomes of Acorus calamus and grind them into a fine powder.

Extract the powdered rhizomes with 95% ethanol at room temperature by maceration or

using a Soxhlet apparatus.[4][5]

Concentrate the ethanol extract under reduced pressure to obtain a crude extract.

Fractionation:

Suspend the crude extract in water and partition it successively with solvents of increasing

polarity, such as n-hexane and ethyl acetate, to separate compounds based on their

polarity. Sesquiterpenoids like acorone are expected to be present in the less polar

fractions.

Purification:

Subject the sesquiterpenoid-rich fraction to column chromatography on silica gel.

Elute the column with a gradient of n-hexane and ethyl acetate.[8]

Collect fractions and monitor them by thin-layer chromatography (TLC) to identify those

containing acorone.

Combine the fractions containing the target compound and further purify them using

preparative TLC or high-performance liquid chromatography (HPLC) to obtain pure

acorone.

Characterization of Acorone
The structure of the isolated acorone can be confirmed using a combination of spectroscopic

techniques.

Workflow for Characterization of Acorone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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